Cas no 35957-14-3 (4-Hydroxybenzo[h]quinoline-3-carboxylic acid)
4-Hydroxybenzo[h]quinoline-3-carboxylic acid is a heterocyclic organic compound featuring a benzoquinoline core substituted with a hydroxyl group at the 4-position and a carboxylic acid moiety at the 3-position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and materials research. Its conjugated aromatic system and functional groups enable versatile reactivity, including chelation and participation in condensation reactions. The compound's rigid framework and polarity also contribute to its potential utility in coordination chemistry and as a building block for fluorescent dyes or bioactive molecules. High purity and well-defined synthetic pathways ensure reproducibility for specialized applications.
![4-Hydroxybenzo[h]quinoline-3-carboxylic acid structure](https://ossimg.kuujia.com/scimg/36000/35957-14-3x500.png)
35957-14-3 structure
Product Name:4-Hydroxybenzo[h]quinoline-3-carboxylic acid
CAS No:35957-14-3
MF:C14H9NO3
MW:239.226163625717
MDL:MFCD01909988
CID:295993
PubChem ID:308815
Update Time:2025-05-27
4-Hydroxybenzo[h]quinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxybenzo[h]quinoline-3-carboxylic acid
- 4-Hydroxy-benzo[H]quinoline-3-carboxylic acid
- Benzo[h]quinoline-3-carboxylicacid, 4-hydroxy-
- 4-Hydroxy-benzo[h]chinolin-3-carbonsaeure
- AURORA 18286
- 4-oxo-1,4-dihydrobenzo[h]quinoline-3-carboxylic acid
- FT-0618694
- CBMicro_037089
- EU-0037513
- 4-oxo-1,4-dihydrobenzo[h]quinoline-3-carboxylicacid
- AE-641/12845537
- 4-OXO-1,4-DIHYDROBENZO(H)QUINOLINE-3-CARBOXYLIC ACID
- 35957-14-3
- HY-121792
- Oprea1_227938
- BIM-0036831.P001
- MFCD01829197
- CHEMBL216550
- NCGC00388402-01
- 51726-83-1
- EU-0078500
- BS-36602
- NSC 210902
- AKOS002346017
- SCHEMBL13381581
- NSC-210902
- DTXSID00966016
- CCG-16268
- 4-oxo-1H-benzo[h]quinoline-3-carboxylic acid
- SR-01000425959
- 4-hydroxybenzo[h]quinoline-3-carboxylicacid
- SR-01000425959-1
- AKOS000273143
- MFCD01909988
- AB00121936-01
- BCA72683
- NSC210902
- Oprea1_788518
-
- MDL： MFCD01909988
- Inchi： 1S/C14H9NO3/c16-13-10-6-5-8-3-1-2-4-9(8)12(10)15-7-11(13)14(17)18/h1-7H,(H,15,16)(H,17,18)
- InChI Key： QGOKEDVMXJBTAR-UHFFFAOYSA-N
- SMILES： O=C1C(C(=O)O)=CNC2C1=CC=C1C=CC=CC=21
Computed Properties
- Exact Mass: 239.05800
- Monoisotopic Mass: 239.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.437
- Boiling Point: 458.4°Cat760mmHg
- Flash Point: 231°C
- Refractive Index: 1.715
- PSA: 70.42000
- LogP: 2.79180
4-Hydroxybenzo[h]quinoline-3-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Hydroxybenzo[h]quinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189004601-1g |
4-Hydroxybenzo[h]quinoline-3-carboxylic acid |
35957-14-3 | 95% | 1g |
$692.28 | 2023-09-02 | |
| OTAVAchemicals | 7110950104-100MG |
4-hydroxybenzo[h]quinoline-3-carboxylic acid |
35957-14-3 | 95% | 100MG |
$74 | 2023-06-25 | |
| OTAVAchemicals | 7110950104-250MG |
4-hydroxybenzo[h]quinoline-3-carboxylic acid |
35957-14-3 | 95% | 250MG |
$104 | 2023-06-25 |
4-Hydroxybenzo[h]quinoline-3-carboxylic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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